Cas no 86620-62-4 (4-(4-Methylpiperazin-1-yl)benzoic acid)

4-(4-Methylpiperazin-1-yl)benzoic acid structure
86620-62-4 structure
Product Name:4-(4-Methylpiperazin-1-yl)benzoic acid
CAS No:86620-62-4
MF:C12H16N2O2
MW:220.267642974854
MDL:MFCD02682063
CID:61006
PubChem ID:172089067
Update Time:2024-10-26

4-(4-Methylpiperazin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Methylpiperazin-1-yl)benzoic acid
    • 4-(4-Methylpiperazinyl)benzoic Acid
    • 4-(4-Methyl-piperazin-1-yl)-benzoic acid
    • 4-(4-methylpiperazino)benzoic acid
    • 1-(4-Carboxyphenyl)-4-methylpiperazine
    • 4-(4-Methylpiperazino) benzoic acid
    • Benzoic acid, 4-(4-methyl-1-piperazinyl)-
    • 4-(4-Methyl-piperazino)benzoic acid
    • 4-(4-METHYL-1-PIPERAZINYL)BENZOIC ACID
    • PubChem10481
    • Oprea1_658124
    • Oprea1_607890
    • KSC448O3P
    • UCFZVQHKTRSZMM-UHFFFAOYSA-N
    • Z
    • 4-(4-Methyl-1-piperazinyl)benzoic acid (ACI)
    • 4-(1-Methylpiperazin-4-yl)benzoic acid
    • AC-3057
    • PB29214
    • SY003702
    • 354813-15-3
    • Q27451684
    • 4-(4-methylpiperazin-1-yl)benzoicacid
    • SCHEMBL63450
    • DB-023132
    • SDCCGMLS-0066014.P001
    • PS-4294
    • M2267
    • CS-W014249
    • 4-(4-methylpiperazino)benzoic acid, AldrichCPR
    • CHEMBL2326882
    • AF-399/15540221
    • AC-3077
    • MFCD02682063
    • AKOS000260180
    • J-513549
    • 86620-62-4
    • 14N
    • DTXSID20353060
    • BDBM50490491
    • 4-(4-methylpiperazin-1-yl) benzoic acid
    • DB-305057
    • EN300-5505504
    • BP-10865
    • MDL： MFCD02682063
    • Inchi： 1S/C12H16N2O2/c1-13-6-8-14(9-7-13)11-4-2-10(3-5-11)12(15)16/h2-5H,6-9H2,1H3,(H,15,16)
    • InChI Key： UCFZVQHKTRSZMM-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC(N2CCN(C)CC2)=CC=1)O

Computed Properties

  • Exact Mass: 220.12100
  • Monoisotopic Mass: 220.121178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8
  • XLogP3: -0.9

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.188
  • Melting Point: 230°C(lit.)
  • Boiling Point: 393.9°C at 760 mmHg
  • Flash Point: 192.1℃
  • PSA: 43.78000
  • LogP: 1.13950

4-(4-Methylpiperazin-1-yl)benzoic acid Security Information

4-(4-Methylpiperazin-1-yl)benzoic acid Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(4-Methylpiperazin-1-yl)benzoic acid Pricemore >>

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4-(4-Methylpiperazin-1-yl)benzoic acid Production Method

Production Method 1

354813-14-2 354813-14-2
86620-62-4 86620-62-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  rt; 1 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3 - 4
Reference
Design, synthesis and biological evaluation of novel 1H-1,2,4-triazole, benzothiazole and indazole-based derivatives as potent FGFR1 inhibitors via fragment-based virtual screening
Liu, Jian; et al, Journal of Enzyme Inhibition and Medicinal Chemistry, 2020, 35(1), 72-84

Production Method 2

354813-14-2 354813-14-2
86620-62-4 86620-62-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  2 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified, rt
Reference
Strategies toward Discovery of Potent and Orally Bioavailable Proteolysis Targeting Chimera Degraders of Androgen Receptor for the Treatment of Prostate Cancer
Han, Xin ; et al, Journal of Medicinal Chemistry, 2021, 64(17), 12831-12854

Production Method 3

109-01-3 109-01-3
456-22-4 456-22-4
86620-62-4 86620-62-4
Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ;  36 h, 80 °C
Reference
Synthesis and thermal rearrangement of tertiary amine oxides derived from substituted piperazine
Saeed, May S.; et al, Chemica Sinica, 2012, 3(2), 292-298

Production Method 4

109-01-3 109-01-3
451-46-7 451-46-7
86620-62-4 86620-62-4
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ;  14 - 25 h, 120 °C
2.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  3 - 5 h, 70 °C; 70 °C → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified, 0 °C
Reference
Discovery of Substituted 1H-Pyrazolo[3,4-b]pyridine Derivatives as Potent and Selective FGFR Kinase Inhibitors
Zhao, Bin; et al, ACS Medicinal Chemistry Letters, 2016, 7(6), 629-634

Production Method 5

163210-97-7 163210-97-7
86620-62-4 86620-62-4
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  2 h, 60 °C
2.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  2 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified, rt
Reference
Strategies toward Discovery of Potent and Orally Bioavailable Proteolysis Targeting Chimera Degraders of Androgen Receptor for the Treatment of Prostate Cancer
Han, Xin ; et al, Journal of Medicinal Chemistry, 2021, 64(17), 12831-12854

Production Method 6

773137-71-6 773137-71-6
86620-62-4 86620-62-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  3 - 5 h, 70 °C; 70 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified, 0 °C
Reference
Discovery of Substituted 1H-Pyrazolo[3,4-b]pyridine Derivatives as Potent and Selective FGFR Kinase Inhibitors
Zhao, Bin; et al, ACS Medicinal Chemistry Letters, 2016, 7(6), 629-634

Production Method 7

109-01-3 109-01-3
619-58-9 619-58-9
86620-62-4 86620-62-4
Reaction Conditions
1.1 Reagents: Tetrabutylammonium bromide Catalysts: Nickel(2+), tris(2,2′-bipyridine-κN1,κN1′)-, bromide (1:2), (OC-6-11)- Solvents: Dimethylacetamide ;  3 - 6 h, rt
Reference
Expanding Reactivity in DNA-Encoded Library Synthesis via Reversible Binding of DNA to an Inert Quaternary Ammonium Support
Flood, Dillon T.; et al, Journal of the American Chemical Society, 2019, 141(25), 9998-10006

Production Method 8

34334-28-6 34334-28-6
86620-62-4 86620-62-4
Reaction Conditions
1.1 Reagents: Hydrochloric acid ;  100 °C
Reference
3,4-Disubstituted azetidinones as selective inhibitors of the cysteine protease cathepsin K. Exploring P3 elements for potency and selectivity
Setti, Eduardo L.; et al, Bioorganic & Medicinal Chemistry Letters, 2005, 15(5), 1529-1534

Production Method 9

86620-49-7 86620-49-7
86620-62-4 86620-62-4
Reaction Conditions
Reference
Carboxylic acid derivatives and drugs containing them
, Federal Republic of Germany, , ,

Production Method 10

109-01-3 109-01-3
1194-02-1 1194-02-1
86620-62-4 86620-62-4
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  100 °C
2.1 Reagents: Hydrochloric acid ;  100 °C
Reference
3,4-Disubstituted azetidinones as selective inhibitors of the cysteine protease cathepsin K. Exploring P3 elements for potency and selectivity
Setti, Eduardo L.; et al, Bioorganic & Medicinal Chemistry Letters, 2005, 15(5), 1529-1534

Production Method 11

109-01-3 109-01-3
403-33-8 403-33-8
86620-62-4 86620-62-4
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ;  rt → 110 °C; 10 h, 110 °C
2.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  rt; 1 h, 80 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3 - 4
Reference
Design, synthesis and biological evaluation of novel 1H-1,2,4-triazole, benzothiazole and indazole-based derivatives as potent FGFR1 inhibitors via fragment-based virtual screening
Liu, Jian; et al, Journal of Enzyme Inhibition and Medicinal Chemistry, 2020, 35(1), 72-84

4-(4-Methylpiperazin-1-yl)benzoic acid Raw materials

4-(4-Methylpiperazin-1-yl)benzoic acid Preparation Products

4-(4-Methylpiperazin-1-yl)benzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:86620-62-4)4-(4-Methylpiperazino)benzoic acid
Order Number:A10324
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 16:48
Price ($):204.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:86620-62-4)4-(4-Methylpiperazino)benzoic acid
A10324
Purity:99%
Quantity:100g
Price ($):204.0
Email